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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of Acid Yellow 61 against

several key alternatives in industrial applications, with a focus on dyeing processes for textiles

such as wool, silk, and polyamide. The following sections present quantitative performance

data, detailed experimental protocols for key fastness tests, and visualizations of the dyeing

workflow to aid in the selection of the most suitable dye for your specific needs.

Comparative Performance Data
The performance of Acid Yellow 61 and its alternatives is summarized in the table below. The

data has been compiled from various technical data sheets and industry sources. Key

performance indicators include light, washing, perspiration, and crocking (rubbing) fastness, as

well as solubility, which are critical for the durability and application of the dyes in industrial

settings.
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Dye
Name

C.I. Name

Light
Fastness
(ISO 105-
B02)

Washing
Fastness
(AATCC
61)

Perspirati
on
Fastness
(ISO 105-
E04)

Crocking/
Rubbing
Fastness
(AATCC
8)

Solubility
in Water

Acid Yellow

61
18968 5-6 4-5 4-5 4-5

35 g/L at

90°C[1]

Acid Yellow

23
19140 4-5[2] 2-3[2] - -

200-250

g/L at

90°C[2][3]

Acid Yellow

36
13065 2-3[4] 2[4] - -

100-110

g/L[4]

Acid Yellow

42
22910 - - - - Soluble

Acid Yellow

49
18640 5-6[5] 2-3[5] - - Soluble[5]

Acid Yellow

73
45350 5[6] - - -

200-250

g/L at

90°C[3]

Acid Yellow

232
- High High[7] - - Soluble

Note: A hyphen (-) indicates that data was not readily available in the searched sources.

Fastness is typically rated on a scale of 1 to 5 or 1 to 8, with higher numbers indicating better

performance.

Experimental Protocols
To ensure accurate and reproducible benchmarking, standardized testing protocols are

essential. The following are detailed methodologies for the key fastness experiments cited in

this guide.
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Light Fastness Test (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Methodology:

Specimen Preparation: A specimen of the dyed textile is mounted on a cardboard frame.

Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of

temperature and humidity.

Blue Wool References: Simultaneously, a set of blue wool references with known light

fastness (rated 1 to 8) are exposed alongside the specimen.

Assessment: The change in color of the specimen is assessed by comparing it with the

fading of the blue wool references. The light fastness rating is the number of the blue wool

reference that shows a similar degree of fading.

Washing Fastness Test (AATCC Test Method 61)
This accelerated test is designed to evaluate the colorfastness of textiles to home and

commercial laundering.

Methodology:

Specimen Preparation: A specimen of the dyed fabric is stitched together with a multi-fiber

test fabric.

Washing Procedure: The composite specimen is placed in a stainless steel container with a

specified amount of detergent solution and stainless steel balls. The container is then

agitated in a laundering apparatus at a specified temperature and for a set duration to

simulate multiple wash cycles.

Rinsing and Drying: After the washing cycle, the specimen is removed, rinsed with water,

and dried.
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Assessment: The change in color of the specimen and the staining of the adjacent multi-fiber

test fabric are evaluated using the Gray Scale for Color Change and the Gray Scale for

Staining, respectively.

Perspiration Fastness Test (ISO 105-E04)
This method assesses the resistance of the color of textiles to the effects of human

perspiration.

Methodology:

Specimen Preparation: A specimen of the dyed textile is placed between two pieces of a

specified adjacent fabric to form a composite specimen.

Treatment: The composite specimen is immersed in a simulated alkaline or acidic

perspiration solution for a specific period.

Pressure Application: The specimen is then placed between two glass or acrylic plates and

subjected to a specified pressure in a testing device.

Drying: The device containing the specimen is placed in an oven at a set temperature for a

defined duration.

Assessment: The change in color of the specimen and the staining of the adjacent fabrics

are evaluated using the respective Gray Scales.

Crocking (Rubbing) Fastness Test (AATCC Test Method
8)
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.

Methodology:

Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a

crockmeter.
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Rubbing: A standard white cotton cloth (crocking cloth) is mounted on a rubbing finger, which

is then passed back and forth over the test specimen a specified number of times with a

constant pressure.

Wet and Dry Testing: The test is performed with both a dry and a wet crocking cloth.

Assessment: The amount of color transferred to the white crocking cloth is assessed by

comparing it with the Chromatic Transference Scale or the Gray Scale for Staining.

Visualizing the Dyeing Process Workflow
The following diagrams illustrate the general workflow for the application of acid dyes in a

laboratory setting and the decision-making process for selecting a suitable dye based on

performance requirements.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Laboratory Workflow for Acid Dyeing

Preparation

Dyeing

Post-Treatment

Prepare Dye Solution
(e.g., 1% stock solution)

Prepare Acidic Dyebath
(Adjust pH with Acetic or Formic Acid)

Prepare Substrate
(e.g., Wool, Silk, Polyamide)

Immerse Substrate in Dyebath

Gradually Heat to
Simmering Temperature

Maintain Temperature and Agitate

Cool Down

Rinse with Cold Water

Wash with Mild Detergent

Air Dry

Click to download full resolution via product page

Caption: General Laboratory Workflow for Acid Dyeing.
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Decision Logic for Acid Dye Selection

High Light Fastness Required?

High Wash Fastness Required?

Yes

Re-evaluate Alternatives

No

High Perspiration Fastness?

Yes

Consider Acid Yellow 49 or 73

No

Consider Acid Yellow 61

Yes

Consider Acid Yellow 232

Consider for High Wash/Light

Click to download full resolution via product page

Caption: Decision Logic for Acid Dye Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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